Cas no 2097860-29-0 (1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-phenoxyethan-1-one)

• Product Name: 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-phenoxyethan-1-one
• CAS No: 2097860-29-0
• MF: C₁₇H₂₅NO₄S
• MW: 339.449703931808
• CID: 5843617
• PubChem ID: 126850543
• Update Time: 2025-06-13

1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-phenoxyethan-1-one
• F6441-0109
• 2097860-29-0
• 1-[3-(2-methylpropanesulfonyl)piperidin-1-yl]-2-phenoxyethan-1-one
• AKOS032457196
• 1-[3-(2-methylpropylsulfonyl)piperidin-1-yl]-2-phenoxyethanone

• Inchi： 1S/C17H25NO4S/c1-14(2)13-23(20,21)16-9-6-10-18(11-16)17(19)12-22-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3
• InChI Key： OFRZSWKAYUXOEX-UHFFFAOYSA-N
• SMILES： S(CC(C)C)(C1CN(C(COC2C=CC=CC=2)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 339.15042945g/mol
• Monoisotopic Mass: 339.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-3-(2-methylpropanesulfonyl)piperidin-1-yl-2-phenoxyethan-1-one

Introduction to Compound CAS No. 2097860-29-0: 1-3-(2-Methylpropanesulfonyl)piperidin-1-yl-2-phenoxyethan-1-one

1-3-(2-Methylpropanesulfonyl)piperidin-1-yl-2-phenoxyethan-1-one (CAS No. 2097860-29-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a sulfonyl group, and a phenoxyethanone moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The piperidine ring, a six-membered cyclic amine, is a common motif in many bioactive compounds due to its ability to modulate various biological processes. The presence of the sulfonyl group (SO₂) adds polarity and reactivity to the molecule, which can enhance its binding affinity to specific protein targets. The phenoxyethanone moiety, on the other hand, is known for its ability to interact with hydrophobic regions of proteins, making it a valuable component in the design of small molecule inhibitors and activators.

Recent research has highlighted the potential of 1-3-(2-Methylpropanesulfonyl)piperidin-1-yl-2-phenoxyethan-1-one in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry explored its activity as a selective inhibitor of a specific enzyme involved in inflammatory pathways. The results demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

In another study, researchers investigated the neuroprotective properties of 1-3-(2-Methylpropanesulfonyl)piperidin-1-yl-2-phenoxyethan-1-one. The compound was found to exhibit neuroprotective effects by inhibiting oxidative stress and promoting neuronal survival. This finding opens up new avenues for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 1-3-(2-Methylpropanesulfonyl)piperidin-1-yl-2-phenoxyethan-1-one have also been studied extensively. Its favorable solubility and stability make it suitable for oral administration, which is a significant advantage in drug development. Additionally, the compound has shown good bioavailability and a favorable safety profile in preclinical studies, further supporting its potential as a therapeutic agent.

The synthesis of 1-3-(2-Methylpropanesulfonyl)piperidin-1-yl-2-phenoxyethan-1-one involves several well-established chemical reactions. The key steps include the formation of the piperidine ring through amination reactions, the introduction of the sulfonyl group via sulfonation, and the coupling of the phenoxyethanone moiety using coupling reactions such as Suzuki coupling or Buchwald-Hartwig coupling. These synthetic routes are highly reproducible and can be scaled up for large-scale production.

In conclusion, 1-3-(2-Methylpropanesulfonyl)piperidin-1-yl-2-phenoxyethan-1-one (CAS No. 2097860-29-0) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. Ongoing studies are expected to uncover additional benefits and optimize its use in clinical settings.